Cas no 1309766-05-9 (2-(2-chloro-6-fluorophenyl)methyloxirane)

• Product Name: 2-(2-chloro-6-fluorophenyl)methyloxirane
• CAS No: 1309766-05-9
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 6394285
• PubChem ID: 87314733
• Update Time: 2025-05-21

2-(2-chloro-6-fluorophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)methyloxirane
• 2-[(2-Chloro-6-fluorophenyl)methyl]oxirane

• Inchi： 1S/C9H8ClFO/c10-8-2-1-3-9(11)7(8)4-6-5-12-6/h1-3,6H,4-5H2
• InChI Key： NRWBBCQIWVIEGH-UHFFFAOYSA-N
• SMILES： O1CC1CC1=C(F)C=CC=C1Cl

Experimental Properties

• Density: 1.344±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 236.7±20.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-chloro-6-fluorophenyl)methyloxirane

2-(2-Chloro-6-Fluorophenyl)Methyloxirane: A Comprehensive Overview

The compound 2-(2-chloro-6-fluorophenyl)methyloxirane, identified by the CAS number 1309766-05-9, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a chlorine substituent and a fluorine substituent on the phenyl ring, along with an epoxide functional group. The combination of these groups makes it a versatile compound with potential applications in various chemical industries.

The synthesis of 2-(2-chloro-6-fluorophenyl)methyloxirane involves a series of carefully controlled reactions. The starting material is typically a substituted benzene derivative, which undergoes halogenation to introduce the chlorine and fluorine atoms at specific positions. This is followed by epoxidation, where the epoxide group is introduced to form the final product. The exact conditions for these reactions are optimized to ensure high yields and purity of the final compound.

The physical properties of 1309766-05-9 are influenced by its molecular structure. The presence of electron-withdrawing groups like chlorine and fluorine on the phenyl ring increases the reactivity of the molecule, particularly at the epoxide site. This makes it an excellent candidate for various nucleophilic opening reactions, which are widely used in organic synthesis. Recent studies have shown that the reactivity of this compound can be further enhanced by modifying the substituents on the phenyl ring or by altering the steric environment around the epoxide group.

In terms of applications, 2-(2-chloro-6-fluorophenyl)methyloxirane has shown promise in several areas. One of its most notable uses is as an intermediate in the synthesis of complex organic molecules, particularly those with polycyclic structures. The epoxide group serves as a valuable site for ring-opening reactions, allowing chemists to construct diverse frameworks with high precision. Additionally, this compound has been explored for its potential in polymer chemistry, where it can act as a crosslinking agent or a building block for advanced materials.

The chemical stability of 1309766-05-9 is another area of interest. Studies have demonstrated that the compound exhibits good thermal stability under controlled conditions, making it suitable for use in high-temperature applications. However, its reactivity towards nucleophiles and acids necessitates careful handling during storage and transportation.

In recent years, there has been growing interest in understanding the environmental impact of compounds like 1309766-05-9. Research has focused on its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems. Initial findings suggest that under certain conditions, this compound can undergo rapid hydrolysis, reducing its persistence in the environment. However, further studies are required to fully understand its long-term effects.

In conclusion, 2-(2-chloro-6-fluorophenyl)methyloxirane, or CAS number 1309766-05-9, is a versatile and intriguing compound with a wide range of applications in organic chemistry. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of novel chemical products and processes.